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Compound of Interest

Compound Name: 2,6-Diethyl-4-methylaniline

Cat. No.: B1582614 Get Quote

2,6-Diethyl-4-methylaniline, also known as 2,6-Diethyl-p-toluidine, is a substituted aromatic

amine with the molecular formula C₁₁H₁₇N.[1][2] This compound typically presents as a

colorless to yellowish liquid and is characterized by its utility as a versatile building block in

organic synthesis.[3][4][5] Its molecular structure, featuring two ethyl groups ortho to the amine

and a methyl group in the para position, imparts specific steric and electronic properties that

are leveraged in various industrial and research applications.

The primary significance of DEMA lies in its role as a precursor in the synthesis of more

complex molecules. It is a key intermediate in the production of pharmaceuticals (including

local anesthetics like articaine), agrochemicals, polymers, and azo dyes.[1][4][5][6] Given its

foundational role, the purity and consistency of DEMA obtained from commercial suppliers are

paramount to the success of subsequent synthetic transformations and the quality of the final

product.

Part 1: Strategic Sourcing and Supplier Evaluation
The selection of a chemical supplier is not merely a procurement task; it is the first critical

control point in an experimental workflow. The quality of your starting material directly dictates

the reliability and reproducibility of your results. A vetted supplier provides not just a chemical,

but also the assurance of purity, consistency between lots, and comprehensive documentation.

Identifying and Vetting Commercial Suppliers
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A multitude of global suppliers offer 2,6-Diethyl-4-methylaniline. These range from large, well-

known chemical corporations that cater to a broad scientific market to more specialized

manufacturers. Initial identification can be performed through chemical search databases and

B2B platforms.

Key Supplier Identification Platforms:

Broad-Range Scientific Suppliers: Companies like Sigma-Aldrich (now MilliporeSigma), TCI

Chemicals, and Santa Cruz Biotechnology are common sources for research-grade

quantities.[2][7]

Chemical Marketplaces: Platforms such as ChemicalBook, Guidechem, and Chemsrc

aggregate listings from various manufacturers and distributors, often providing multiple

options for sourcing.[8][9][10]

Direct Manufacturers & Regional Distributors: Companies like Aarti Industries and various

suppliers found on platforms like IndiaMART may offer larger, industrial-scale quantities.[4]

[11]

Comparative Analysis of Commercial Suppliers
To facilitate the selection process, the following table summarizes offerings from a

representative set of suppliers. Researchers should always request a lot-specific Certificate of

Analysis (COA) before purchase.
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Supplier CAS Number
Advertised
Purity

Available
Quantities

Notes

Sigma-Aldrich 24544-08-9 98%
Gram to

Kilogram

Often provides

comprehensive

safety and

technical

documents.[7]

TCI Chemicals 24544-08-9 >98.0% (GC)
Gram to

Kilogram

Specifies Gas

Chromatography

(GC) as the

method for purity

analysis.

Santa Cruz

Biotech
24544-08-9 N/A Gram Scale

Primarily for

biochemical and

proteomics

research

applications.[2]

Henan Tianfu

Chemical
24544-08-9 99% 1kg, 5kg, 25kg

Listed on

ChemicalBook,

indicating

availability in

larger quantities.

[8]

EvitaChem 24544-08-9 N/A
Gram to

Kilogram

Positions the

compound for

pharmaceutical

development and

biological

research.[1]

Logical Workflow for Supplier Qualification
The process of selecting a supplier should be systematic to ensure that the chosen partner

meets the stringent requirements of scientific research and drug development. The following
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diagram illustrates a robust vetting workflow.
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Phase 1: Identification

Phase 2: Documentation Review

Phase 3: Commercial & Logistical Evaluation

Phase 4: Final Decision

Initial Search
(e.g., Sigma, TCI, ChemicalBook)

Identify Potential
Suppliers (≥3)

Request Lot-Specific
Certificate of Analysis (COA)

Review Purity & Impurity Profile

Analyze Safety Data Sheet (SDS)

Request Quote
(Price per gram/kg)

Confirm Lead Time
& Stock Availability

Assess Packaging &
Shipping Conditions

Select Optimal Supplier

Place Pilot Order for QC

 

Receive Chemical Shipment

Quarantine Lot

Visual Inspection
(Color, Phase, Container)

Documentation Review
(Match COA, SDS, Label)

Sample for QC Testing

Prepare Sample for HPLC

Perform HPLC Analysis

Analyze Chromatogram Data

Compare Purity Result
to Supplier COA

Decision Point:
Does it meet spec?

Accept Lot & Release
from Quarantine

Yes

Reject Lot &
Contact Supplier

No

2,6-Diethyl-4-methylaniline
(Starting Material)

Chemical Transformation 1
(e.g., Diazotization, Coupling)

Key Synthetic Intermediate Further Functionalization
Active Pharmaceutical

Ingredient (API)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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